Cas no 829-32-3 (1-Chloro-4-cyclohexylbenzene)

• Product Name: 1-Chloro-4-cyclohexylbenzene
• CAS No: 829-32-3
• MF: C₁₂H₁₅Cl
• MW: 194.700502634048
• MDL: MFCD11111742
• CID: 1094012
• PubChem ID: 237175
• Update Time: 2025-06-11

1-Chloro-4-cyclohexylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-cyclohexylbenzene
• BENZENE, 1-CHLORO-4-CYCLOHEXYL-
• SCHEMBL127746
• CS-0191414
• AKOS006307960
• 829-32-3
• DTXSID20285099
• E90433
• NSC40474
• MFCD11111742
• NSC-40474
• WADPSZROEUFUKG-UHFFFAOYSA-N
• trans-4-(4-chlorophenyl)cyclohexane

• MDL： MFCD11111742
• Inchi： 1S/C12H15Cl/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10H,1-5H2
• InChI Key： WADPSZROEUFUKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 194.0862282g/mol
• Monoisotopic Mass: 194.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-Chloro-4-cyclohexylbenzene

Recent Advances in the Study of 1-Chloro-4-cyclohexylbenzene (CAS: 829-32-3) in Chemical Biology and Pharmaceutical Research

1-Chloro-4-cyclohexylbenzene (CAS: 829-32-3) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, material science, and organic synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 1-Chloro-4-cyclohexylbenzene as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the compound's unique structural features, including its chloro and cyclohexyl groups, contribute to its ability to modulate protein-protein interactions. The study highlighted its potential in targeting cancer-related pathways, with promising results in in vitro assays.

In another recent development, a team from the University of Cambridge reported the use of 1-Chloro-4-cyclohexylbenzene in the development of new photodynamic therapy (PDT) agents. The compound's stability under physiological conditions and its ability to form stable complexes with metal ions make it an attractive candidate for PDT applications. The study, published in Chemical Communications (2024), showed enhanced efficacy in targeting tumor cells with minimal side effects.

Further research has explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that derivatives of 1-Chloro-4-cyclohexylbenzene exhibit neuroprotective effects in models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to cross the blood-brain barrier and modulate amyloid-beta aggregation.

From a synthetic chemistry perspective, recent advances have focused on improving the yield and purity of 1-Chloro-4-cyclohexylbenzene. A 2023 paper in Organic Process Research & Development described a novel catalytic system that reduces byproduct formation during its synthesis. This development is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are critical factors.

The safety profile of 1-Chloro-4-cyclohexylbenzene has also been a subject of recent investigation. A comprehensive toxicological study published in Regulatory Toxicology and Pharmacology (2024) evaluated its acute and chronic effects, concluding that with proper handling procedures, the compound presents manageable risks for research and industrial applications.

Looking forward, researchers are exploring the potential of 1-Chloro-4-cyclohexylbenzene in combination therapies and as a scaffold for developing new chemical entities. Its versatility and relatively simple structure make it an attractive starting point for medicinal chemistry programs targeting various disease areas.